Cas no 931622-32-1 (5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide
• CAS No: 931622-32-1
• MF: C₁₆H₁₃Cl₂N₃OS
• MW: 366.264919996262
• CID: 5842994
• PubChem ID: 17564538
• Update Time: 2025-06-14

5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589869
• Z88237484
• AKOS034652186
• 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide
• 931622-32-1

• Inchi： 1S/C16H13Cl2N3OS/c17-14-7-13(9-21-15(14)18)16(22)20-5-6-23-10-12-4-2-1-3-11(12)8-19/h1-4,7,9H,5-6,10H2,(H,20,22)
• InChI Key： VMDXWVWTVVTMMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCCSCC1C=CC=CC=1C#N)=O)Cl

Computed Properties

• Exact Mass: 365.0156386g/mol
• Monoisotopic Mass: 365.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.1Ų

Additional information on 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide (CAS No. 931622-32-1)

The compound 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide, with the CAS number 931622-32-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine-3-carboxamide core and the 2-cyanophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small molecule inhibitor or ligand in targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies to optimize the efficacy of compounds like 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide. This aligns with the broader trend of computational chemistry and AI-driven drug discovery, where molecules are screened for specific biological targets. The compound's sulfanyl and cyanophenyl groups are of particular interest due to their potential interactions with enzymes or receptors, making it a subject of ongoing biochemical assays and in vitro studies.

From a synthetic chemistry perspective, the preparation of CAS 931622-32-1 involves multi-step organic reactions, including amide coupling and thioether formation. These processes are critical for ensuring high purity and yield, which are essential for downstream applications. The compound's solubility and stability under physiological conditions are also key considerations, especially for researchers exploring its pharmacokinetic properties. These factors are frequently searched in academic databases, reflecting the compound's relevance in medicinal chemistry.

Another area of interest is the compound's potential role in agrochemical formulations. Given the increasing global focus on sustainable agriculture, molecules like 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide are being evaluated for their pesticidal or herbicidal activities. Its chlorinated pyridine structure is analogous to other commercially successful agrochemicals, sparking curiosity about its mode of action and environmental impact.

In summary, 5,6-dichloro-N-(2-{[(2-cyanophenyl)methyl]sulfanyl}ethyl)pyridine-3-carboxamide (CAS 931622-32-1) represents a versatile scaffold with applications spanning drug discovery, biochemical research, and agrochemical development. Its structural complexity and functional diversity make it a valuable subject for further investigation, particularly in the context of targeted therapies and green chemistry. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in modern science.